Cas no 916737-84-3 (2-Benzofurancarbonitrile, 5-amino-)
916737-84-3 structure
Product Name:2-Benzofurancarbonitrile, 5-amino-
CAS No:916737-84-3
MF:C9H6N2O
MW:158.15674161911
CID:996835
PubChem ID:45122650
Update Time:2025-04-20
2-Benzofurancarbonitrile, 5-amino- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarbonitrile, 5-amino-
- 2-Benzofurancarbonitrile,5-amino-
- 916737-84-3
- 5-aminobenzofuran-2-carbonitrile
- SCHEMBL3999399
- 5-amino-2-cyanobenzofuran
- UCCXRMZSRHGTSP-UHFFFAOYSA-N
- DB-269698
- 2-Benzofurancarbonitrile, 5-amino-
-
- Inchi: 1S/C9H6N2O/c10-5-8-4-6-3-7(11)1-2-9(6)12-8/h1-4H,11H2
- InChI Key: UCCXRMZSRHGTSP-UHFFFAOYSA-N
- SMILES: O1C(C#N)=CC2C=C(C=CC1=2)N
Computed Properties
- Exact Mass: 158.048012819g/mol
- Monoisotopic Mass: 158.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 63Ų
2-Benzofurancarbonitrile, 5-amino- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
916737-84-3 (2-Benzofurancarbonitrile, 5-amino-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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